Cas no 1525405-41-7 (3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid
• CAS No: 1525405-41-7
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6559811
• PubChem ID: 83698998
• Update Time: 2025-07-17

3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid
• Benzenepropanoic acid, 3-fluoro-α,2-dimethyl-

• Inchi： 1S/C11H13FO2/c1-7(11(13)14)6-9-4-3-5-10(12)8(9)2/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： WATNGUXSBWTSIN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1=CC=CC(F)=C1C

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±25.0 °C(Predicted)
• pka: 4.66±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid

Introduction to 3-(3-Fluoro-2-methylphenyl)-2-methylpropanoic Acid (CAS No. 1525405-41-7)

3-(3-Fluoro-2-methylphenyl)-2-methylpropanoic acid (CAS No. 1525405-41-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of substituted propanoic acids and is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a methylated propanoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid is C₁₁H₁₃FO₂, with a molecular weight of approximately 198.21 g/mol. Its structural complexity and the presence of multiple functional groups contribute to its diverse reactivity and potential biological activities. The compound is typically synthesized through multi-step organic reactions, involving the coupling of a fluoro-substituted benzene derivative with an appropriate propanoic acid precursor.

In the realm of pharmaceutical research, 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties, which could be harnessed for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid has also shown promise in neuropharmacology. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2020 revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that it may have therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the chemical properties of 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid make it an interesting subject for materials science and chemical synthesis. The presence of the fluoro-substituted phenyl group confers enhanced stability and solubility, which are crucial factors in the design of new materials and formulations. For example, this compound can be used as a building block in the synthesis of advanced polymers and coatings with improved performance characteristics.

The synthesis of 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid involves several well-established organic reactions, including Suzuki coupling, Grignard reactions, and esterification. These synthetic routes are well-documented in the literature and can be optimized for large-scale production, making the compound accessible for both academic and industrial applications.

In terms of safety and handling, it is important to note that while 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed during its handling and storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

To summarize, 3-(3-fluoro-2-methylphenyl)-2-methylpropanoic acid (CAS No. 1525405-41-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.